N-Dodecanoylglycine-d23
Description
N-Dodecanoylglycine-d23 is a deuterium-labeled derivative of N-dodecanoylglycine, a glycine conjugate with a 12-carbon acyl chain. Its molecular formula is C₁₄H₄D₂₃NO₃, with a molecular weight of 280.51 g/mol and a CAS registry number of 7596-88-5 . The compound is isotopically enriched with 98 atom % deuterium at 23 positions, replacing hydrogen atoms in the dodecanoyl chain . This labeling enables precise tracking of metabolic pathways using techniques like mass spectrometry (MS) or nuclear magnetic resonance (NMR) .
This compound is primarily employed as a metabolic tracer to study lipid metabolism, enzyme interactions, and biochemical transformations in cellular and organismal systems . Its deuterated structure ensures minimal interference with natural metabolic processes while providing high-resolution data on metabolic flux and intermediate turnover .
Properties
Molecular Formula |
C₁₄H₄D₂₃NO₃ |
|---|---|
Molecular Weight |
280.51 |
Synonyms |
Lauroylglycine-d23; N-Lauroylglycine-d23; NSC 404235-d23; N-(1-Oxododecyl)glycine-d23 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Key Studies: this compound has been pivotal in identifying acyl-glycine accumulation in genetic metabolic disorders, providing insights into disease mechanisms .
- Limitations: Comparative data on deuterated vs. non-deuterated forms are sparse in the provided evidence.
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